Cas no 16188-20-8 (4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-5-methyl-)

• Product Name: 4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
• CAS No: 16188-20-8
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1341772
• Update Time: 2024-08-17

4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-(4-methoxyphenyl)-5-methyl-

• Inchi： 1S/C12H11NO3S/c1-7-10(12(14)15)11(13-17-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H,14,15)
• InChI Key： MXOCEHCHOINQER-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)C(C2=CC=C(OC)C=C2)=N1

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Melting Point: 148-150 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 311.0±34.0 °C(Predicted)
• pka: 0.50±0.25(Predicted)